N-Allylaniline
N-Allylaniline
N-Allylaniline is used as a seperation material.
Brand Name:
Vulcanchem
CAS No.:
589-09-3
VCID:
VC0536624
InChI:
InChI=1S/C9H11N/c1-2-8-10-9-6-4-3-5-7-9/h2-7,10H,1,8H2
SMILES:
C=CCNC1=CC=CC=C1
Molecular Formula:
C9H11N
Molecular Weight:
133.19 g/mol
N-Allylaniline
CAS No.: 589-09-3
Inhibitors
VCID: VC0536624
Molecular Formula: C9H11N
Molecular Weight: 133.19 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 589-09-3 |
---|---|
Product Name | N-Allylaniline |
Molecular Formula | C9H11N |
Molecular Weight | 133.19 g/mol |
IUPAC Name | N-prop-2-enylaniline |
Standard InChI | InChI=1S/C9H11N/c1-2-8-10-9-6-4-3-5-7-9/h2-7,10H,1,8H2 |
Standard InChIKey | LQFLWKPCQITJIH-UHFFFAOYSA-N |
SMILES | C=CCNC1=CC=CC=C1 |
Canonical SMILES | C=CCNC1=CC=CC=C1 |
Appearance | Solid powder |
Boiling Point | 219.0 °C |
Description | N-Allylaniline is used as a seperation material. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | N-Allylaniline; AI3-10028; AI3 10028; AI310028 |
Reference | 1: Dana M, Luliński P, Maciejewska D. Synthesis of homoveratric acid-imprinted polymers and their evaluation as selective separation materials. Molecules. 2011 May 5;16(5):3826-44. doi: 10.3390/molecules16053826. PubMed PMID: 21546882. 2: Mossine VV, Barnes CL, Mawhinney TP. Disordered hydrogen bonding in N-(1-deoxy-beta-D-fructopyranos-1-yl)-N-allylaniline. Carbohydr Res. 2009 May 12;344(7):948-51. doi: 10.1016/j.carres.2009.02.017. Epub 2009 Feb 25. PubMed PMID: 19345935. 3: Leroi C, Bertin D, Dufils PE, Gigmes D, Marque S, Tordo P, Couturier JL, Guerret O, Ciufolini MA. Alkoxyamine-mediated radical synthesis of indolinones and indolines. Org Lett. 2003 Dec 25;5(26):4943-5. PubMed PMID: 14682735. 4: Inoue S, Takamatsu N, Kishi Y. [Synthetic studies on echinulin and realted natural products. I. Acid-catalyzed amino-Claisen rearrangement of N-allylaniline and N,N-diallylaniline derivatives (author's transl)]. Yakugaku Zasshi. 1977 May;97(5):553-7. Japanese. PubMed PMID: 560461. |
PubChem Compound | 68525 |
Last Modified | Nov 11 2021 |
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